2-Fluoro-6-(2-morpholinothiazol-4-yl)phenol
Description
2-Fluoro-6-(2-morpholinothiazol-4-yl)phenol, also known as FMT, is a synthetic compound with potential applications in medicinal chemistry and drug discovery. FMT has been studied for its ability to modulate various biochemical and physiological processes, including the inhibition of certain enzymes and proteins. FMT is an interesting compound due to its low toxicity and its ability to interact with a variety of proteins and enzymes.
Scientific Research Applications
Application in Imaging Peroxynitrite in Living Cells
A study by Gu et al. (2021) developed a lysosome-targetable fluorescent probe incorporating a reactive morpholino hydrazone for selective detection of peroxynitrite (ONOO-) in living systems. This probe showed an 83-fold fluorescence increase after reacting with ONOO-, indicating its potential in studying the functions of ONOO- in lysosomes with high sensitivity and selectivity (Gu et al., 2021).
Synthesis of Fluorinated Benzothiazolo Imidazole Compounds for Antimicrobial Activity
Sathe et al. (2011) synthesized fluorinated benzothiazolo imidazole compounds, which showed promising antimicrobial activity. These compounds were developed by treating 2-amino benzothiazole with various anilines, including morpholino, indicating the use of fluorinated phenols in developing potential antimicrobial agents (Sathe et al., 2011).
Application in Spectroscopic Research
A compound similar to 2-Fluoro-6-(2-morpholinothiazol-4-yl)phenol was synthesized and studied for its interaction with calf thymus DNA, demonstrating its potential as a molecular probe for DNA quantitative determination. This research by Tang et al. (2005) highlights the relevance of such compounds in spectroscopic studies and DNA interaction research (Tang et al., 2005).
Fluorescent Sensors for Metal Ions
Research by Suman et al. (2019) on benzimidazole/benzothiazole-based azomethines showed their capability as fluorescent sensors for metal ions like Al3+ and Zn2+. These compounds, including this compound, could be useful in detecting specific analytes due to their sensitivity and selectivity (Suman et al., 2019).
Transformation of Phenol to Benzoate in Anaerobic Conditions
Genthner et al. (1989) used isomeric fluorophenols, including 2-fluorophenol, to study the transformation of phenol to benzoate by an anaerobic consortium. This study implies the potential application of fluorinated phenols in understanding biochemical transformations under anaerobic conditions (Genthner et al., 1989).
properties
IUPAC Name |
2-fluoro-6-(2-morpholin-4-yl-1,3-thiazol-4-yl)phenol |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13FN2O2S/c14-10-3-1-2-9(12(10)17)11-8-19-13(15-11)16-4-6-18-7-5-16/h1-3,8,17H,4-7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PAYWHKLIJILMJY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C2=NC(=CS2)C3=C(C(=CC=C3)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.32 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![7-chloro-2-methyl-5-oxo-N-(pyridin-4-yl)-5H-chromeno[2,3-b]pyridine-3-carboxamide](/img/structure/B2935905.png)
![7-Fluoro-2-methyl-3-[[1-(3-methylimidazo[4,5-b]pyridin-2-yl)piperidin-4-yl]methyl]quinazolin-4-one](/img/structure/B2935907.png)
![2-(5-ethoxy-8-phenylimino-[1,2,4]triazolo[5,1-c][1,4]thiazin-6-yl)-N-phenyloctanethioamide](/img/structure/B2935914.png)
![2-[3-cyclohexyl-2,4-dioxo-3,4-dihydropyrido[2,3-d]pyrimidin-1(2H)-yl]acetamide](/img/structure/B2935918.png)
![3-butyl-2-((2-(4-fluorophenoxy)ethyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one](/img/structure/B2935922.png)
